Cas no 918411-43-5 ((1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 918411-43-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD11975927
• CID: 776630
• PubChem ID: 86325805
• Update Time: 2025-05-19

(1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl)ester, (1R,2R,4S)-
• 2R-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
• (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• MFCD11975927
• 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl)ester, (1R,2R,4S)-rel-
• 918411-43-5
• P12391
• endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 711082-67-6
• endo-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• RAC-(1R,2R,4S)-7-[(TERT-BUTOXY)CARBONYL]-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• (1R,2R,4S)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CS-0058930
• (1R,2R,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1R, 2R,4S)-rel-7-BOC-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid
• AS-33926
• (1R,2R,4S)-7-[(tert-Butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid, AldrichCPR
• AKOS027338642
• (1R,2R,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylicacid
• (1R,2R,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
• endo-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid

• MDL： MFCD11975927
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8+,9+/m0/s1
• InChI Key： XRDRXGVDCVQVPV-DJLDLDEBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CC[C@@H]1[C@H](C(=O)O)C2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

Chemical Profile of CAS No 918411-43-5 and (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

The compound identified by the CAS No 918411-43-5 is a specialized organic molecule belonging to the class of azabicycloalkanes. This compound, specifically named as (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities.

The molecular structure of this compound features a bicyclic backbone with an azetidine ring fused to a cyclohexane system. The presence of multiple stereocenters, as indicated by the stereochemical notation (1R,2R,4S), makes this compound a chiral entity with distinct enantiomeric forms. The 7-tert-butoxycarbonyl group at the 7-position serves as a protecting group for the amine functionality, which is crucial in medicinal chemistry for facilitating synthetic transformations while preventing unwanted side reactions.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as pharmacophores in drug discovery. These compounds often exhibit interesting biological properties, including interactions with various enzymes and receptors. The specific configuration of the stereocenters in (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid is believed to play a critical role in determining its biological activity and selectivity.

Recent studies have demonstrated that derivatives of azabicycloalkanes can serve as effective scaffolds for developing novel therapeutic agents. For instance, modifications of the 7-azabicyclo[2.2.1]heptane core have shown promise in inhibiting certain enzymes associated with inflammatory diseases and cancer. The tert-butoxycarbonyl (Boc) group provides stability to the intermediate forms during synthesis, allowing for further functionalization at other positions on the molecule.

The utility of this compound extends beyond its potential therapeutic applications. It serves as an important intermediate in organic synthesis, particularly in the construction of complex cyclic frameworks that are prevalent in many biologically active molecules. The ability to selectively modify different parts of the molecule while maintaining the integrity of the core bicyclic structure makes it a valuable building block for medicinal chemists.

Advances in synthetic methodologies have enabled more efficient and scalable production of compounds like (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity and yield. These improvements are essential for conducting preclinical studies and moving towards clinical trials where purity and consistency are paramount.

The biological evaluation of this compound has revealed several intriguing properties that warrant further investigation. Initial screening assays have shown activity against targets relevant to neurological disorders and metabolic diseases. The unique spatial arrangement of functional groups within the bicyclic system may contribute to its ability to interact with biological targets in a specific manner.

Future research directions may focus on exploring analogs of this compound with modified substituents to enhance potency or selectivity. Additionally, computational modeling techniques can be employed to predict binding modes and optimize interactions with biological targets. Such interdisciplinary approaches are essential for accelerating the development of novel therapeutics based on this promising scaffold.

In conclusion, CAS No 918411-43-5 represents a significant compound in pharmaceutical chemistry due to its structural complexity and potential biological activities. The detailed study of (1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid not only contributes to our understanding of azabicycloalkanes but also opens new avenues for drug discovery and development.